Cas no 163231-23-0 (2,5-Thiophenedicarboxaldehyde,3-methyl-)

2,5-Thiophenedicarboxaldehyde,3-methyl- is a heterocyclic aldehyde compound featuring a thiophene ring substituted with two formyl groups at the 2- and 5-positions and a methyl group at the 3-position. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing complex heterocyclic systems and functionalized polymers. Its dual aldehyde functionality allows for selective reactivity in condensation and cross-coupling reactions, while the methyl group enhances steric and electronic modulation. The compound is valuable in materials science, pharmaceuticals, and agrochemical research due to its ability to serve as a precursor for ligands, dyes, and bioactive molecules. High purity grades ensure consistent performance in demanding applications.
2,5-Thiophenedicarboxaldehyde,3-methyl- structure
163231-23-0 structure
Product Name:2,5-Thiophenedicarboxaldehyde,3-methyl-
CAS No:163231-23-0
MF:C7H6O2S
MW:154.186340808868
CID:110161
Update Time:2025-06-07

2,5-Thiophenedicarboxaldehyde,3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Thiophenedicarboxaldehyde,3-methyl-
    • 2,5-Thiophenedicarboxaldehyde, 3-methyl- (9CI)
    • 3-Methylthiophene-2,5-dicarbaldehyde
    • Inchi： 1S/C7H6O2S/c1-5-2-6(3-8)10-7(5)4-9/h2-4H,1H3
    • InChI Key： WBVCQALKLCLJMI-UHFFFAOYSA-N
    • SMILES： C1(C=O)SC(C=O)=CC=1C

Computed Properties

  • Exact Mass: 154.00888
  • Monoisotopic Mass: 154.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.4A^2

Experimental Properties

  • PSA: 34.14

2,5-Thiophenedicarboxaldehyde,3-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB611303-250mg
3-Methylthiophene-2,5-dicarbaldehyde; .
 163231-23-0
250mg
 €371.10 2025-04-20
abcr
AB611303-1g
3-Methylthiophene-2,5-dicarbaldehyde; .
 163231-23-0
1g
 €690.20 2025-04-20
abcr
AB611303-5g
3-Methylthiophene-2,5-dicarbaldehyde; .
 163231-23-0
5g
 €2327.60 2025-04-20

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